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For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the preparation, storage, and handling of stock
solutions of TP-238 hydrochloride, a potent and selective dual inhibitor of the bromodomains
of Cat Eye Syndrome Chromosome Region, Candidate 2 (CECR2) and Bromodomain PHD
Finger Transcription Factor (BPTF).[1][2] Adherence to these guidelines is crucial for ensuring
the accuracy, reproducibility, and reliability of experimental results in studies involving this
chemical probe.

Introduction to TP-238 Hydrochloride

TP-238 hydrochloride is a valuable chemical probe for investigating the biological roles of
CECRZ2 and BPTF, which are involved in chromatin remodeling and gene transcription.[1] It
exhibits high affinity for CECR2 and BPTF with IC50 values in the nanomolar range, making it a
selective tool for in vitro and cellular assays.[1][3] Understanding the precise concentration and
stability of TP-238 hydrochloride solutions is paramount for generating dependable
experimental data.

Physicochemical and Biological Properties

A summary of the key properties of TP-238 hydrochloride is presented in the table below.
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Property Value References
N-(3-(1H-Pyrazol-1-
ylpropyl)-6-(4-(3-

Synonyms (dimethylamino)propoxy)pheny

[)-2-(methylsulfonyl)pyrimidin-

4-amine hydrochloride

Molecular Formula

C22H30N603S - HCI

[1]

Molecular Weight 495.04 g/mol [1]
White to beige crystalline

Appearance .
solid/powder
295% (Typically 298% b

Purity (Typically Y [1]
HPLC)

_ CECR2, BPTF

Primary Targets _ [1][2]
(bromodomains)

ICs0 (CECR2) 10-30 nM [1][3]

ICso0 (BPTF) 100-350 nM [1][3]

Kd (CECR2) 10 nM [1]I3]

Kd (BPTF) 120 nM [1]13]

Solubility Data

The solubility of TP-238 hydrochloride in various common laboratory solvents is crucial for the

preparation of stock solutions. It is recommended to use high-purity, anhydrous solvents to

minimize degradation.

Solvent Solubility References

DMSO =1 mg/mL, up to 100 mM [1]

Water >2 mg/mL, up to 100 mM

PBS (pH 7.2) 10 mg/mL [1][4]
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Experimental Protocols

Materials and Equipment
o TP-238 hydrochloride powder

¢ Anhydrous dimethyl sulfoxide (DMSO)
 Sterile, nuclease-free water

o Phosphate-buffered saline (PBS), pH 7.2
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile, filter-barrier pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Workflow for Stock Solution Preparation
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Caption: Workflow for preparing TP-238 hydrochloride stock solutions.

Protocol for Preparing a 10 mM DMSO Stock Solution

e Preparation: Don appropriate PPE. Allow the vial of TP-238 hydrochloride powder to
equilibrate to room temperature before opening to prevent condensation.

» Weighing: On a calibrated analytical balance, carefully weigh out the desired amount of TP-
238 hydrochloride. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.95
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mg of the compound (Molecular Weight: 495.04 g/mol ).

» Dissolution: Transfer the weighed powder to a sterile microcentrifuge tube. Add the
calculated volume of anhydrous DMSO. In this example, add 1 mL of DMSO.

o Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.
Gentle warming (e.g., in a 37°C water bath for a few minutes) or brief sonication can aid
dissolution if necessary. Visually inspect the solution to ensure there are no visible
particulates.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C,
protected from light.

Protocol for Preparing an Aqueous Stock Solution

For experiments where DMSO is not suitable, aqueous stock solutions can be prepared.

Preparation and Weighing: Follow steps 1 and 2 as described for the DMSO stock solution.

» Dissolution: Add the appropriate volume of sterile, nuclease-free water or PBS (pH 7.2) to
the weighed powder.

e Mixing: Vortex thoroughly until the compound is fully dissolved.

 Sterilization (Optional): If required for cell culture applications, the aqueous stock solution
can be filter-sterilized using a 0.22 um syringe filter.

» Aliquoting and Storage: Aliquot the solution into sterile, single-use tubes and store at -20°C.
It is important to note that the long-term stability of aqueous stock solutions may be less than
that of DMSO stocks.

Signaling Pathway Inhibition by TP-238

TP-238 acts by competitively binding to the acetyl-lysine binding pocket of the bromodomains
of CECR2 and BPTF, thereby preventing their interaction with acetylated histones and other
proteins. This disrupts the normal function of these chromatin readers in regulating gene
expression.
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Caption: Inhibition of CECR2 and BPTF by TP-238 disrupts chromatin remodeling.
Safety and Handling Precautions
+ TP-238 hydrochloride is for research use only.
+ Handle the compound in a well-ventilated area, preferably in a chemical fume hood.
» Avoid inhalation of dust and direct contact with skin and eyes.[5]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.[6]

* In case of contact, wash the affected area thoroughly with water.[7]

¢ Consult the Safety Data Sheet (SDS) for comprehensive safety information.[8]
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Recommendations for Use in Cellular Assays

For cellular assays, it is recommended to use a final concentration of TP-238 no higher than 2
MM to maintain selectivity and avoid off-target effects. When diluting the DMSO stock solution
into aqueous cell culture media, ensure that the final concentration of DMSO is not cytotoxic
(typically <0.5%). A serial dilution approach is recommended to achieve the desired final
concentration accurately.

By following these detailed protocols and guidelines, researchers can ensure the consistent
and effective use of TP-238 hydrochloride in their experiments, leading to more reliable and
reproducible scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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